Cas no 383142-93-6 (4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde)

4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde is a versatile heterocyclic compound featuring a benzyloxy-substituted phenyl ring fused to a thiazole core with a reactive carbaldehyde functional group. Its structural framework makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functionalized heterocycles. The presence of the benzyloxy group enhances solubility in organic solvents, while the aldehyde moiety offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. This compound is well-suited for applications in medicinal chemistry, materials science, and agrochemical research, where precise functionalization of thiazole derivatives is required. Its stability under standard conditions ensures reliable handling and storage.
4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde structure
383142-93-6 structure
Product Name:4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde
CAS No:383142-93-6
MF:C17H13NO2S
MW:295.355623006821
CID:3055942
PubChem ID:3744581
Update Time:2025-10-05

4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(Benzyloxy)phenyl]-1,3-thiazole-2-carbaldehyde
    • starbld0018681
    • 4-(2-phenylmethoxyphenyl)-1,3-thiazole-2-carbaldehyde
    • 383142-93-6
    • BBL020665
    • 4-(2-(Benzyloxy)phenyl)thiazole-2-carbaldehyde
    • Z2049890035
    • AKOS001476160
    • STK893355
    • 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde
    • Inchi: 1S/C17H13NO2S/c19-10-17-18-15(12-21-17)14-8-4-5-9-16(14)20-11-13-6-2-1-3-7-13/h1-10,12H,11H2
    • InChI Key: PIABSIJRGOWDRY-UHFFFAOYSA-N
    • SMILES: S1C(C=O)=NC(=C1)C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 295.06669983Da
  • Monoisotopic Mass: 295.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 67.4Ų

4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B131425-50mg
4-[2-(Benzyloxy)Phenyl]-1,3-Thiazole-2-Carbaldehyde
383142-93-6
50mg
$ 50.00 2022-06-07
TRC
B131425-100mg
4-[2-(Benzyloxy)Phenyl]-1,3-Thiazole-2-Carbaldehyde
383142-93-6
100mg
$ 95.00 2022-06-07
TRC
B131425-500mg
4-[2-(Benzyloxy)Phenyl]-1,3-Thiazole-2-Carbaldehyde
383142-93-6
500mg
$ 320.00 2022-06-07
Chemenu
CM519370-1g
4-(2-(Benzyloxy)phenyl)thiazole-2-carbaldehyde
383142-93-6 98%
1g
$343 2023-01-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1559331-1g
4-(2-(Benzyloxy)phenyl)thiazole-2-carbaldehyde
383142-93-6 98%
1g
¥3468.00 2024-05-16

Additional information on 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde

Recent Advances in the Study of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6)

The compound 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde, which make it a promising candidate for targeting specific biological pathways. The compound's thiazole core, coupled with the benzyloxy phenyl moiety, has been shown to exhibit strong binding affinity to various enzymes and receptors involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the most notable findings is the compound's inhibitory effect on key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. In vitro studies using human cell lines have demonstrated that 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde can effectively suppress the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. These results suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Recent synthetic efforts have focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity. These modifications include the introduction of various substituents on the thiazole ring and the benzyloxy phenyl group.

In addition to its therapeutic potential, 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde has also been explored as a versatile building block in organic synthesis. Its aldehyde functionality allows for further derivatization, enabling the creation of a diverse library of analogs with tailored biological activities. Recent publications have detailed innovative synthetic routes to access this compound and its derivatives, highlighting its utility in medicinal chemistry.

In conclusion, the growing body of research on 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6) underscores its significance as a multifunctional compound with broad applications in drug discovery and chemical biology. Continued exploration of its pharmacological properties and synthetic accessibility is expected to yield further insights and potential clinical candidates in the near future.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.